Allantoic acid

• IUPAC Name: 2,2-bis(carbamoylamino)acetic acid
• InChI: InChI=1S/C4H8N4O4/c5-3(11)7-1(2(9)10)8-4(6)12/h1H,(H,9,10)(H3,5,7,11)(H3,6,8,12)
• InChI Key: NUCLJNSWZCHRKL-UHFFFAOYSA-N
• Canonical SMILES: C(C(=O)O)(NC(=O)N)NC(=O)N
• Molecular Formula: C4H8N4O4
• DSSTOX Substance ID: DTXSID3059187
• Molecular Weight: 176.13 g/mol
• Physical Description: Solid; [Sigma-Aldrich MSDS], Solid
• CAS RN: 99-16-1
• Melting Point: 180 - 181 °C

Description

Allantoic acid is a compound that has been identified as a major constituent of the xylem sap of many species of trees and is considered an important trans-locatory form of nitrogen . It is a product of purine metabolism, and in the context of plants, it is believed to be synthesized from simpler molecules such as urea, glycine, or glyoxylate rather than from purine catabolism, which is the case in animals . This compound is also an intermediate in the degradation of allantoin to glyoxylic acid and urea in animals, plants, and bacteria .

Synthesis Analysis

The synthesis of this compound has been studied in various contexts. In plants, evidence suggests that this compound can be formed from adenine in the leaves of silver maple . In microbial fermentation, this compound is an intermediate in the conversion of allantoin to oxamate . For synthetic purposes, allantoin, which can be converted to this compound, has been produced by condensation of glyoxylic acid with urea using different catalysts, including nitro-sulfuric acid and a mixture of sulfuric acid and phosphoric acid .

Molecular Structure Analysis

The molecular structure of this compound is derived from its precursor allantoin. Allantoin itself is synthesized from uric acid, and the structure of allantoin has been confirmed through various analytical methods such as melting point tests, elemental analysis, and infrared spectroscopy . The conversion of uric acid into allantoin involves the formation of intermediate products such as dehydro-allantoin, depending on the conditions of the reaction .

Chemical Reactions Analysis

This compound is involved in several chemical reactions. It is an intermediate in the degradation pathway of allantoin, which is widely found in nature and arises from the oxidation of uric acid . The conversion of allantoin to this compound is a step in the pathway that ultimately leads to the formation of glyoxylic acid and urea . Additionally, the oxidation of uric acid by various oxidants, such as hypochlorous acid and hydroxyl radicals, can lead to the formation of allantoin and subsequently this compound .

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound are closely related to those of allantoin, as this compound is a derivative of allantoin. Allantoin is a highly polar compound, which poses challenges in its resolution from other serum constituents during analysis . The measurement of allantoin and, by extension, this compound in human body fluids has been suggested as a potential index of free-radical reactions in vivo, indicating its chemical reactivity and potential as an antioxidant biomarker . The development of improved high-performance liquid chromatography (HPLC) methods has facilitated the simultaneous measurement of allantoin and uric acid in plasma, which is significant for understanding the antioxidant properties of these compounds .

Scientific Research Applications

Biomarker of Oxidative Stress

Allantoic acid, a product of uric acid oxidation, has been identified as a potential biomarker for oxidative stress in humans. Studies have shown its efficacy in indicating oxidative stress levels, particularly in urine and plasma. The development of specific assays for urinary allantoin using techniques like ultra-performance liquid chromatography-tandem mass spectrometry supports its application in high-throughput clinical studies (Tolun et al., 2010). Additionally, the measurement of allantoin in human plasma has been proposed as a marker of oxidative stress, with studies conducted on patients with chronic renal failure and non-insulin-dependent diabetes mellitus showing significant variations in allantoin levels (Kand'ár et al., 2006).

Role in Plant Stress Tolerance

In the plant kingdom, this compound plays a significant role in increasing stress tolerance. For example, allantoin accumulation in Arabidopsis seedlings increases their tolerance to NaCl stress. This tolerance is associated with decreased production of superoxide and hydrogen peroxide in seedlings (Irani & Todd, 2018). Furthermore, allantoin has emerged as an important molecule involved in abiotic stress tolerance in plants, activating downstream stress-related genes (Kaur et al., 2021).

Analytical Chemistry and Pharmaceutical Industry

This compound's role extends to the pharmaceutical and cosmetic industry. A study developed a sustainable continuous flow approach for producing allantoin, emphasizing its importance in these industries (Salvadeo & Monbaliu, 2020). Additionally, the extraction and quantification of allantoin in various species, including its presence in comfrey, highlight its therapeutic and cosmetic significance (Mazzafera et al., 2008).

Role in Human Health

Allantoin's role in human health has been explored through various studies. For instance, the association of allantoin with carotid intima-media thickness in subclinical atherosclerosis suggests its potential as a marker for early-stage atherosclerosis (Santana et al., 2018).

Mechanism of Action

Target of Action

The primary target of allantoic acid is the enzyme allantoate amidohydrolase . This enzyme is found in organisms like Escherichia coli . Allantoate amidohydrolase plays a crucial role in the metabolism of this compound, facilitating its conversion into other compounds .

Mode of Action

this compound is produced from allantoin by the enzyme allantoinase . This enzyme, encoded by the gene AllB in Escherichia coli and other bacteria, catalyzes the hydrolysis of allantoin to form this compound .

Biochemical Pathways

this compound is an intermediate product of the purine catabolic pathway, which helps in nitrogen mobilization in plants . It is produced from uric acid, a degradation product of nucleic acids, by the action of urate oxidase (uricase) . This compound is involved in increasing stress tolerance in plants, activating ABA (abscisic acid) biosynthetic genes which in turn activate downstream stress-related genes .

Pharmacokinetics

It is known that this compound is a major metabolic intermediate in most organisms . It is produced from uric acid and is found in various products such as oral hygiene products, shampoos, lipsticks, anti-acne products, sun care products, and clarifying lotions .

Result of Action

The action of this compound results in various molecular and cellular effects. For instance, in plants, this compound serves as an important nitrogen form transported from source to sink . It activates many known intermediate stress pathway genes and hormones for offering stress tolerance .

Action Environment

The action of this compound can be influenced by environmental factors. For example, in plants, the expression of genes coding for ureide permease, which transports this compound, is upregulated under nitrogen-deficient conditions . This suggests that the action and efficacy of this compound can be influenced by the availability of nutrients in the environment .

Safety and Hazards

Avoid dust formation. Avoid breathing mist, gas or vapors. Avoid contacting with skin and eye. Use personal protective equipment. Wear chemical impermeable gloves. Ensure adequate ventilation. Remove all sources of ignition. Evacuate personnel to safe areas. Keep people away from and upwind of spill/leak.

Future Directions

Allantoin, from which Allantoic acid is derived, has emerged as a molecule involved in increasing stress tolerance in plants. It has been attributed to the role of kin recognition in plants, which highlights its role as a signal molecule that facilitates inter-plant interactions. This suggests potential future directions in the study of this compound and its role in plant stress tolerance and inter-plant communication.

Q & A

Q1: What are allantoin and allantoic acid, and why are they important in certain plants?

A1: Allantoin and this compound are nitrogen-containing compounds called ureides. In certain plants, particularly legumes like soybeans and cowpeas, they serve as the primary transport forms of nitrogen from the nitrogen-fixing root nodules to the rest of the plant [, , , , , ].

Q2: Where are allantoin and this compound synthesized in legume nodules?

A2: Research suggests that the synthesis of allantoin and this compound occurs in the plant cell cytosol of the nodules, not within the nitrogen-fixing bacteroids themselves [, , ].

Q3: How are allantoin and this compound transported within the plant?

A3: These ureides are primarily transported through the plant's vascular system, specifically the xylem, which carries water and nutrients from roots to shoots [, , , ].

Q4: Do all soybean cultivars degrade this compound in the same way?

A4: Interestingly, research suggests that different soybean cultivars may utilize different enzymatic pathways for this compound degradation. For instance, the cultivar Maple Arrow relies on the allantoate amidinohydrolase pathway, while the cultivar Williams utilizes the allantoate amidohydrolase pathway []. This difference could have implications for nitrogen use efficiency and response to stress.

Q5: How does manganese (Mn) nutrition affect ureide degradation in soybean?

A5: The allantoate amidohydrolase enzyme involved in ureide breakdown in some soybean cultivars requires manganese as a cofactor [, ]. Consequently, manganese deficiency can hinder ureide degradation, leading to their accumulation in leaves and potentially inhibiting nitrogen fixation [].

Q6: Can manipulating ureide transport impact plant growth and development?

A6: Studies have shown that overexpressing ureide permease transporters (UPS) in non-fixing soybean plants can enhance the transport of ureides. This, in turn, can lead to increased ureide synthesis, improved nitrogen and carbon assimilation, enhanced photosynthesis, and ultimately, better plant growth and seed yield [].

Q7: Does this compound play a signaling role in soybean plants?

A7: There is evidence to suggest that this compound may act as a signaling molecule, communicating nitrogen status from the nodules to the leaves. Studies have shown that this compound can inhibit constitutive nitrate reductase activity (cNRA) in soybean leaves, possibly regulating nitrogen assimilation from different sources [].

Q8: What is the role of purine metabolism in allantoin and this compound synthesis?

A8: In plants and some microorganisms, allantoin and this compound are synthesized through the breakdown of purines, nitrogen-containing compounds found in DNA and RNA [, , , , , , , , ].

Q9: Which enzymes are involved in the purine catabolism pathway leading to this compound?

A9: The key enzymes include:

• Allantoicase: Hydrolyzes this compound to urea and glyoxylate (in some organisms) [, , , , , , , , ].

Q10: How does the inhibitor allopurinol affect ureide synthesis?

A10: Allopurinol is a known inhibitor of xanthine dehydrogenase, a key enzyme in the purine degradation pathway. Studies have shown that treating soybean plants with allopurinol significantly reduces the levels of allantoin and this compound, leading to the accumulation of xanthine in the nodules []. This confirms the role of the purine degradation pathway in ureide biosynthesis.

Q11: How do oxygen levels influence ureide synthesis in cowpea nodules?

A11: Studies using cell-free extracts from cowpea nodules demonstrated that oxygen levels significantly influence ureide synthesis. Low oxygen concentrations, which suppressed uricase activity, led to decreased ureide synthesis and increased uric acid accumulation. Conversely, higher oxygen levels stimulated uricase activity, leading to increased ureide synthesis, primarily allantoin []. This highlights the crucial role of uricase and oxygen availability in regulating ureide biosynthesis.

Q12: Do other organisms besides plants utilize this compound?

A12: Yes, this compound is found in various organisms, including fungi, bacteria, and animals, although its specific roles and metabolic pathways may differ [, , , , , ].

Q13: How do mosquitoes utilize this compound?

A13: Recent research revealed an unexpected pathway in Aedes aegypti mosquitoes where uric acid is converted to urea through an amphibian-like uricolytic pathway involving allantoin and this compound as intermediates []. This finding has significant implications for understanding mosquito nitrogen metabolism and could lead to new mosquito control strategies.

Q14: Can this compound and related compounds act as attractants or repellents for organisms?

A14: Interestingly, certain concentrations of this compound have been shown to repel dauerlarvae of the insect-parasitic nematode Neoaplectana carpocapsae, while other purine-related compounds like uric acid, xanthine, and allantoin act as attractants for the nematode []. This suggests a potential role for these compounds in ecological interactions and host-seeking behavior.

Q15: What analytical techniques are used to study allantoin and this compound in plants?

A15: Various methods have been employed to quantify and analyze allantoin and this compound in plant tissues and xylem sap, including:

• Spectrophotometry: This method, often coupled with specific colorimetric reagents like phenylhydrazine, allows for the quantification of ureides based on their absorbance properties [, , ].
• High-Performance Liquid Chromatography (HPLC): HPLC provides a more sensitive and selective method for separating and quantifying allantoin and this compound in complex plant extracts [, , , ].
• Liquid Chromatography-Mass Spectrometry (LC-MS): This technique offers high sensitivity and specificity for measuring ureide concentrations and can also be used for stable isotope labeling studies to trace the fate of nitrogen in plants [].